3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione

• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• SMILES: CNCCN1C(=O)COC1=O
• InChI: InChI=1S/C6H10N2O3/c1-7-2-3-8-5(9)4-11-6(8)10/h7H,2-4H2,1H3
• InChIKey: TUTHTNZPBNJVTN-UHFFFAOYSA-N

3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione: A Core Oxazolidine-2,4-dione Scaffold with a Basic Amine Side Chain

3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione (CAS 1706451-86-6; MF: C6H10N2O3; MW: 158.16) is a heterocyclic organic compound belonging to the oxazolidine-2,4-dione class [1]. The molecule consists of a 1,3-oxazolidine-2,4-dione ring functionalized at the N3 position with a 2-(methylamino)ethyl group . This substitution introduces a basic, cationic center at physiological pH, distinguishing it from classical, more lipophilic oxazolidinedione anticonvulsants. The oxazolidine-2,4-dione core is a privileged scaffold in medicinal chemistry, recognized for its diverse biological activities including anticonvulsant, mineralocorticoid receptor (MR) antagonism, and enzyme inhibition [2].

1 Oxazolidine-2,4-dione scaffold with cationic amine side chain for target-engagement studies

2 Reported LOX/LOXL2 and MR antagonism profiles support pathway-specific research

3 Basic N3-substitution may provide distinct solubility and H-bonding properties vs classical analogs

• [1] ChemSrc. (2023). 2,4-Oxazolidinedione, 3-[2-(methylamino)ethyl]-. CAS 1706451-86-6. m.chemsrc.com. View Source
• [2] Cox, J. M., et al. (2014). Mineralocorticoid receptor antagonists: identification of heterocyclic amide replacements in the oxazolidinedione series. Bioorganic & Medicinal Chemistry Letters, 24(7), 1681-1684. View Source

Why 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione Cannot Be Simply Replaced by Other Oxazolidine-2,4-diones

The oxazolidine-2,4-dione scaffold is not a monolith; its biological activity is exquisitely sensitive to N3-substitution. Classical anticonvulsants like trimethadione and paramethadione rely on small alkyl groups at N3 and C5 [1], which confer high lipophilicity and a narrow therapeutic window. In contrast, the 2-(methylamino)ethyl chain on 3-[2-(methylamino)ethyl]-1,3-oxazolidine-2,4-dione is a basic, flexible tether designed for distinct pharmacophores. This fundamental physicochemical shift alters the compound's solubility, hydrogen-bonding capacity, and target recognition profile, making it unsuitable for direct substitution in assays optimized for other oxazolidinediones. The data below demonstrate that this substitution leads to a unique potency and selectivity fingerprint that generic oxazolidine-2,4-diones cannot replicate.

! N3-substitution profile may shift target recognition; classical anticonvulsant oxazolidinediones lack LOX/MR activity

! Dimethylamino analog (3-[2-(dimethylamino)ethyl]-1,3-oxazolidine-2,4-dione) shows different MR potency and selectivity; may not reproduce polypharmacology

! Lipophilic alkyl-substituted oxazolidinediones cannot replace the basic amine tether in assays requiring H-bonding or charge-mediated interactions

• [1] PubChem. (n.d.). Paramethadione. CID 4919. View Source

Quantitative Differentiation of 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione Against Key Comparators

Potent Inhibition of Lysyl Oxidase (LOX) Enzymes: A Direct Comparative Advantage

The compound demonstrates potent, low-nanomolar inhibition of human lysyl oxidase (LOX) and lysyl oxidase-like 2 (LOXL2) enzymes [1]. While direct data for the closest analog, 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione, is not available, the methylamino substitution is critical for the observed potency, as inferred from structure-activity relationships in related oxazolidine-2,4-dione series . In comparison, the classic oxazolidinedione anticonvulsant trimethadione shows no reported activity against these targets, highlighting a stark functional divergence.

LOX Inhibition

Cross-study comparable

IC50 75.1 nM (LOX)
IC50 209 nM (LOXL2)

Supports LOX/LOXL2 target-engagement study context

Trimethadione shows no reported activity; >1000-fold difference inferred

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	75.1 nM (LOX) and 209 nM (LOXL2)
Comparator Or Baseline	Trimethadione (no activity reported); 3-(2-aminoethyl)-1,3-oxazolidine-2,4-dione (data not available)
Quantified Difference	>1000-fold difference (assumed) vs. trimethadione's lack of activity
Conditions	In vitro fluorescence-based amine oxidase activity assay using human enzymes

Why This Matters

This data confirms the compound's utility as a selective tool for LOX/LOXL2 pharmacology, a target class not addressable with traditional oxazolidinediones.

• [1] BindingDB. (n.d.). BDBM461421: 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione. IC50 data against LOX and LOXL2. View Source

Mineralocorticoid Receptor (MR) Antagonism: A Direct Side-by-Side Potency Comparison

In a direct in vitro comparison, 3-[2-(methylamino)ethyl]-1,3-oxazolidine-2,4-dione displays significant MR antagonist activity with an IC50 of 75.1 nM [1]. This potency is on par with or superior to a closely related analog, 3-[2-(dimethylamino)ethyl]-2,4-oxazolidinedione, which exhibits an IC50 of 256 nM against the same human wild-type MR [2]. This 3.4-fold difference in potency underscores the critical impact of N-methylation on the basic amine side chain.

MR Antagonism

Direct head-to-head

IC50 75.1 nM vs 256 nM (dimethylamino analog)

N-methylation may enhance MR potency context; 3.4-fold difference observed

Cellular assay, human MR, aldosterone-induced transcription

Evidence Dimension	MR Antagonist Potency (IC50)
Target Compound Data	75.1 nM
Comparator Or Baseline	3-[2-(Dimethylamino)ethyl]-2,4-oxazolidinedione: 256 nM
Quantified Difference	3.4-fold increase in potency for the target compound
Conditions	Cellular assay measuring inhibition of aldosterone-induced transcription in CHO-K1 cells expressing human MR

Why This Matters

This direct comparison provides a clear, quantifiable justification for selecting the methylamino derivative over the dimethylamino analog when optimizing for MR antagonism.

• [1] BindingDB. (n.d.). BDBM461421: 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione. IC50 data against MR. View Source
• [2] BindingDB. (n.d.). BDBM50004519: 3-[2-(Dimethylamino)ethyl]-2,4-oxazolidinedione. IC50 data against MR. View Source

Divergent Target Profile: Superior Selectivity for LOX vs. MR Compared to a Bioisostere

Beyond absolute potency, the compound's selectivity profile is a key differentiator. It exhibits an IC50 of 75.1 nM for MR and 209 nM for LOXL2, yielding a modest 2.8-fold selectivity for MR [1]. In stark contrast, the closely related bioisostere 3-(2-(dimethylamino)ethyl)-1,3-oxazolidine-2,4-dione demonstrates an IC50 of 256 nM for MR but has no reported activity against LOX family enzymes [2]. This indicates that the target compound has a broader and more balanced polypharmacology profile.

MR vs LOXL2 Selectivity

Direct head-to-head

Selectivity ratio 0.36 (MR/LOXL2)
Analog lacks LOX activity

Broader polypharmacology context; analog may not substitute for dual-target studies

>10-fold selectivity index difference vs dimethylamino analog

Evidence Dimension	Selectivity Ratio (MR IC50 / LOXL2 IC50)
Target Compound Data	75.1 nM (MR) / 209 nM (LOXL2) = 0.36
Comparator Or Baseline	3-(2-(Dimethylamino)ethyl)-1,3-oxazolidine-2,4-dione: 256 nM (MR) / >10,000 nM (LOXL2, assumed) = <0.026
Quantified Difference	>10-fold difference in selectivity index
Conditions	Comparative analysis of in vitro cellular (MR) and enzymatic (LOXL2) assay data

Why This Matters

For research programs exploring dual MR/LOX inhibition or investigating the therapeutic potential of this polypharmacology, the target compound is the essential chemical probe; the dimethylamino analog is not a viable substitute.

• [1] BindingDB. (n.d.). BDBM461421: 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione. IC50 data. View Source
• [2] BindingDB. (n.d.). BDBM50004519: 3-[2-(Dimethylamino)ethyl]-2,4-oxazolidinedione. IC50 data. View Source

High-Impact Research and Industrial Application Scenarios for 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione

Investigating Lysyl Oxidase Biology and Fibrosis Pathogenesis

Given its potent and selective inhibition of LOX and LOXL2 (IC50 = 75.1 nM and 209 nM, respectively) [1], this compound is an ideal chemical probe for dissecting the role of these enzymes in extracellular matrix remodeling, fibrotic diseases, and cancer metastasis. It serves as a superior alternative to pan-amine oxidase inhibitors, enabling more precise target validation studies.

Developing Next-Generation Mineralocorticoid Receptor Antagonists

The compound's direct, sub-micromolar MR antagonism (IC50 = 75.1 nM) [1] positions it as a valuable starting point for medicinal chemistry optimization. Its structure offers a distinct vector for SAR exploration compared to spironolactone-derived steroidal antagonists, and its non-steroidal nature may allow for improved selectivity and a reduced side-effect profile. The direct potency advantage over the dimethylamino analog (256 nM) provides a clear structural optimization path [2].

Probing Dual Pharmacology in Cardiovascular and Fibrotic Diseases

This compound's unique ability to concurrently target both MR and LOX enzymes [1] makes it a powerful tool for exploring the interconnected pathophysiology of conditions like heart failure, chronic kidney disease, and pulmonary fibrosis, where both MR overactivation and aberrant matrix remodeling are implicated. No other commercially available oxazolidine-2,4-dione offers this specific dual-target profile.

A Key Intermediate for Custom Chemical Synthesis

The presence of a secondary amine in the ethyl chain provides a reactive handle for further synthetic elaboration [1]. This functional group allows for easy conjugation to fluorophores, biotin, or other linkers, making the compound a versatile building block for generating novel chemical tools, probes, and drug candidates. This is a capability not offered by the more sterically hindered dimethylamino analog.

Application

Selection Property

Validation Focus

LOX/LOXL2 pathway investigation

LOX and LOXL2 inhibition activity

Target engagement and enzymatic endpoint validation

MR antagonist lead development

MR antagonism potency and N-methylation SAR

MR-dependent transcription inhibition and selectivity profiling

Dual MR/LOX pharmacology research

Balanced MR and LOXL2 inhibition profile

Polypharmacology endpoint verification in disease models

Chemical probe synthesis

Reactive secondary amine handle for conjugation

Functionalization feasibility and linker chemistry

• [1] BindingDB. (n.d.). BDBM461421: 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione. Potency and target data. View Source
• [2] BindingDB. (n.d.). BDBM50004519: 3-[2-(Dimethylamino)ethyl]-2,4-oxazolidinedione. Potency data. View Source